Cas no 864681-19-6 (1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 3-iodo-, ethyl ester)

1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 3-iodo-, ethyl ester structure
864681-19-6 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 3-iodo-, ethyl ester
CAS No:864681-19-6
MF:C10H9IN2O2
MW:316.095134496689
CID:835030
PubChem ID:11771460
Update Time:2025-04-19

1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 3-iodo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 3-iodo-, ethyl ester
    • Ethyl 3-iodo-1H-pyrrolo[2,3-b]pyridine-5-carboxylate
    • SCHEMBL2181151
    • F94812
    • FT-0717833
    • DTXSID90472272
    • 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid,3-iodo-,ethyl ester
    • MNUBMJUWIJKMEL-UHFFFAOYSA-N
    • 864681-19-6
    • 3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid ethyl ester
    • Inchi: 1S/C10H9IN2O2/c1-2-15-10(14)6-3-7-8(11)5-13-9(7)12-4-6/h3-5H,2H2,1H3,(H,12,13)
    • InChI Key: MNUBMJUWIJKMEL-UHFFFAOYSA-N
    • SMILES: IC1=CNC2C1=CC(C(=O)OCC)=CN=2

Computed Properties

  • Exact Mass: 315.97088g/mol
  • Monoisotopic Mass: 315.97088g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 55Ų
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